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Compound of Interest

Compound Name: Dichlormid

Cat. No.: B166021

For Research, Scientific, and Drug Development Professionals

These notes provide a comprehensive protocol for the application of the herbicide safener
Dichlormid in conjunction with the chloroacetamide herbicide acetochlor. The information is
intended for controlled research and development applications.

Introduction

Acetochlor is a selective, pre-emergence herbicide effective against annual grasses and certain
broadleaf weeds.[1] However, at higher concentrations or under certain environmental
conditions, it can cause phytotoxicity to crops like maize (corn).[2] Dichlormid is a herbicide
safener from the dichloroacetamide class that is co-applied with acetochlor to protect the crop
from injury without compromising weed control efficacy.[3][4]

Mechanism of Action: Dichlormid works by selectively enhancing the metabolism of acetochlor
within the crop plant.[3] It induces the expression of glutathione S-transferase (GST) enzymes,
which catalyze the conjugation of acetochlor with the endogenous tripeptide glutathione.[3][5]
This conjugation process detoxifies the herbicide, rendering it non-phytotoxic to the crop.[3]
Weeds generally have lower levels of these GST enzymes or different isozymes that are less
effective at metabolizing acetochlor, leading to their selective elimination.

Materials and Formulations
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Commercial formulations typically contain both acetochlor and Dichlormid in an emulsifiable
concentrate (EC). The ratio of active ingredients can vary.

Table 1: Example Formulations of Acetochlor and Dichlormid

Acetochlor Dichlormid

. . Formulation Type Reference
Concentration Concentration
Emulsifiable
700 g/L 87 g/L [5][6]
Concentrate (EC)
Emulsifiable
768 g/L 128 g/L [7118]
Concentrate (EC)
Emulsifiable
500-900 g/L 100 g/L [9]
Concentrate (EC)
Emulsifiable
Not specified, )
43.4% (w/w) Concentrate (EC) with  [10]

included as safener )
Atrazine (16.3%)

Application Protocol

This protocol is a general guideline. Researchers must adapt it based on specific experimental
designs, environmental conditions, soil types, and target weed species.

Timing of Application
e Pre-emergence: The most common application timing is after planting but before the

emergence of the crop and weeds.[2] Application should occur preferably within 2-5 days
after planting.[5][6]

o Early Preplant: Application can be made up to 45 days before planting, particularly on
medium and fine-textured soils.[11] Split applications are also possible, with a portion
applied 30-45 days before planting and the remainder at planting.[11]

o Early Post-emergence: Application is possible on corn up to 11 inches tall, but it must be
done before weed seedlings emerge or in a tank mix with a herbicide that controls emerged
weeds.[10]
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Application Rates

The application rate is dependent on solil texture, organic matter content, and the severity of
weed infestation.[1][11]

Table 2: Recommended Broadcast Application Rates (Example Product)

. Broadcast Rate per Acre Broadcast Rate per
Soil Texture . .
(Pints)* Hectare (Liters)**
Coarse 1.50-2.00 ~1.75-2.34
Medium 2.25-2.75 ~2.63-3.21
Fine 2.75-3.00 ~3.21-3.50

*Based on a product like Surpass NXT. Use the higher end of the rate range for areas with
heavy weed infestation.[11] *Conversion based on 1 US pint = 0.473 liters and 1 acre = 0.405
hectares.

Note: The maximum annual application rate for acetochlor must not exceed 3.0 pounds of
active ingredient per acre.[11]

Mixing Instructions

o Safety First: Before handling the chemicals, put on the required Personal Protective
Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, a
long-sleeved shirt, long pants, and chemical-resistant footwear.[1][5]

o Tank Preparation: Ensure the spray tank is clean and free of any residues from previous
applications.

« Filling: Fill the spray tank to one-third to one-half of the required volume with clean water.[5]
[12]

o Agitation: Start the mechanical or hydraulic agitation system and maintain it throughout the
mixing and spraying process.
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e Adding Formulation: Add the required volume of the acetochlor-Dichlormid formulation to
the tank.[5]

» Complete Filling: Continue agitation while adding the remaining water to the spray tank to
reach the final desired volume.[5]

o Compatibility Test: If tank-mixing with other pesticides or liquid fertilizers, perform a
compatibility test in a small jar before mixing in the main tank.[5][11]

Application Procedure

o Equipment: Use a calibrated ground sprayer with a boom and flat-fan nozzles designed for
uniform herbicide application.[5] Ensure screens are 50-mesh or coarser.[11]

o Spray Volume: Apply in a minimum of 10 gallons of water per acre (approximately 93.5 L/ha)
for ground applications.[5][11] A typical volume is at least 200 L of water per hectare.[5]

o Pressure: Operate the sprayer at a low pressure (15 to 40 psi) to produce a large droplet
size and minimize spray drift.[11]

e Environmental Conditions: Do not apply when wind speed exceeds 15 mph or during
temperature inversions.[11] Application requires subsequent rainfall or irrigation of at least
15-25 mm to move the herbicide into the weed germination zone.[5][6]

Experimental Protocols
Phytotoxicity and Efficacy Trial

This protocol is based on the European and Mediterranean Plant Protection Organization
(EPPO) standard methods for evaluating herbicide performance.[7][8]

o Experimental Design: Use a Randomized Complete Block Design (RCBD) with at least three
replications.[13]

o Plot Size: Establish plots of a suitable size (e.g., 3 x 3 meters) for treatment application and
assessment.[13]

e Treatments:
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o Efficacy Treatment 1: Acetochlor + Dichlormid at a standard rate (e.g., 2.0 L/ha).[7][8]
o Efficacy Treatment 2: Acetochlor + Dichlormid at a higher rate (e.g., 2.5 L/ha).[7][8]

o Phytotoxicity Treatment: Acetochlor + Dichlormid at a double rate (e.g., 5.0 L/ha).[7][8]
o Reference Treatment: A standard, registered herbicide for comparison.

o Controls: Include both a weed-free (hand-weeded) control and a weedy (untreated) check.
[13]

o Application: Apply treatments according to the protocol described in Section 3.
» Data Collection:

o Phytotoxicity: Visually assess crop injury at 7, 14, and 28 days after treatment (DAT) using
a 0-100% scale, where 0 = no injury and 100 = crop death.

o Weed Control Efficacy: Assess weed density and biomass by species at 30 and 60 DAT.
Collect weed samples from a defined quadrat within each plot, count, dry, and weigh them.
Calculate Weed Control Efficiency (WCE).

o Crop Yield: At maturity, harvest the crop from the central rows of each plot to determine
grain yield.[13]

» Statistical Analysis: Analyze data using Analysis of Variance (ANOVA) and a suitable mean
separation test (e.g., Tukey's HSD) to determine significant differences between treatments.

Table 3: Efficacy of Acetochlor with Dichlormid on Various Weed Species
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Weed Species Scientific Name Control Level Reference
Barnyardgrass Echinochloa crus-galli ~ High Efficacy [718]
Yellow Foxtail Setaria glauca High Efficacy [718]
Johnsongrass (from ) ]
Sorghum halepense High Efficacy [718]
seed)
. Bilderdykia . '
Black-bindweed High Efficacy [71[8]
convolvulus
Many-seeded Chenopodium ] ]
High Efficacy [718]
Goosefoot polyspermum
Jimsonweed Datura stramonium High Efficacy [718]
Black Nightshade Solanum nigrum High Efficacy [718]
Annual Woundwort Stachys annua High Efficacy [71[8]

Glutathione S-Transferase (GST) Activity Assay

This assay quantifies the induction of GST enzymes by Dichlormid in crop tissue.[3]

e Plant Material: Grow crop seedlings (e.g., maize) in a controlled environment. Treat one

group with a sub-lethal dose of Dichlormid and another with a control solution.

e Protein Extraction: Harvest shoot or root tissue after a set time (e.g., 24-48 hours).

Homogenize the tissue in an ice-cold extraction buffer (e.g., Tris-HCI with protease

inhibitors). Centrifuge the homogenate at high speed (e.g., 12,000 x g) at 4°C to pellet

cellular debris. Collect the supernatant containing the soluble proteins.

o Protein Quantification: Determine the total protein concentration in the extracts using a

standard method like the Bradford assay.

o GST Activity Measurement:

o Prepare a reaction mixture containing a suitable buffer (e.g., phosphate buffer),
glutathione (GSH), and a substrate like 1-chloro-2,4-dinitrobenzene (CDNB).
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o Add a known amount of protein extract to initiate the reaction.

o Monitor the increase in absorbance at 340 nm using a spectrophotometer. The change in
absorbance is due to the formation of the GSH-CDNB conjugate.

Data Analysis: Calculate the specific activity of GST (e.g., in nmol of product formed per
minute per mg of protein). Compare the activity in Dichlormid-treated samples to the control
to determine the fold-induction.[3]

Safety Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE as specified on the
product label. This includes chemical-resistant gloves, coveralls, safety glasses or a face
shield, and boots.[5][14][15] A respirator may be required for mixing and loading.[14]

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not inhale spray mist. Wash
hands thoroughly with soap and water after handling and before eating, drinking, or smoking.

[1][5]

First Aid: In case of eye contact, flush immediately with plenty of water for at least 15
minutes.[5] For skin contact, wash immediately with soap and water.[5] If swallowed or
inhaled, seek immediate medical attention.[5]

Environmental Safety: Acetochlor can pose a risk to surface and groundwater. Do not apply
directly to water or in areas where surface water is present.[1] Use buffer strips near water
bodies to reduce runoff.[1]

Storage and Disposal: Store in a cool, locked, and well-ventilated area away from food and
feed.[5] Dispose of empty containers according to label directions, often by triple-rinsing and
puncturing.[5]

Visualizations

Caption: Mechanism of Dichlormid safening action on Acetochlor.
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Caption: General workflow for a herbicide efficacy and phytotoxicity trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Dichlormid with
Acetochlor Herbicides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166021#protocol-for-applying-dichlormid-with-
acetochlor-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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